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Compound of Interest

Compound Name: Oleamine oxide

Cat. No.: B227453 Get Quote

Essential Safety and Handling Guide for Oleamine
Oxide
This guide provides immediate, essential safety and logistical information for handling

Oleamine oxide in a laboratory setting. It is intended for researchers, scientists, and drug

development professionals to ensure safe operational procedures and proper disposal.

Hazard Identification and Classification
Oleamine oxide is a hazardous substance requiring careful handling to avoid adverse health

effects and environmental contamination.[1][2] It is classified under the Globally Harmonized

System (GHS) with the following primary hazards:
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Hazard Class GHS Category Hazard Statement

Acute Toxicity, Oral Category 4
H302: Harmful if swallowed[1]

[2]

Skin Corrosion/Irritation Category 1B/2

H314: Causes severe skin

burns and eye damage[2] /

H315: Causes skin irritation[1]

Serious Eye Damage/Eye

Irritation
Category 1

H318: Causes serious eye

damage[1][2]

Specific Target Organ Toxicity -

Single Exposure

Category 3 (Respiratory

system)

H335: May cause respiratory

irritation[2]

Specific Target Organ Toxicity -

Repeated Exposure
Category 2

H373: May cause damage to

organs through prolonged or

repeated exposure[2]

Aspiration Hazard Category 1

H304: May be fatal if

swallowed and enters

airways[2]

Hazardous to the Aquatic

Environment, Acute Hazard
Category 1

H400: Very toxic to aquatic

life[1]

Hazardous to the Aquatic

Environment, Chronic Hazard
Category 1

H410: Very toxic to aquatic life

with long lasting effects[2]

Personal Protective Equipment (PPE)
The use of appropriate PPE is mandatory when handling Oleamine oxide to minimize

exposure and ensure personal safety.[3]

Recommended PPE for Handling Oleamine Oxide:
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Body Part Required PPE
Specifications and Best
Practices

Hands Chemical-resistant gloves

Material: Nitrile or neoprene

gloves are recommended.[3]

Practice: Inspect gloves for

any signs of degradation or

punctures before use. Dispose

of contaminated gloves in

accordance with applicable

laws and good laboratory

practices.[4]

Eyes/Face
Chemical splash goggles and

face shield

Goggles: Must be worn to

protect against splashes.[3]

Face Shield: A face shield

should be worn over goggles

for additional protection of the

face from splashes, especially

when handling larger

quantities or when there is a

higher risk of splashing.[5][6]

Body
Chemical-resistant lab coat or

apron

Material: Wear a lab coat or

apron made of a chemical-

resistant material.[3] For larger

scale operations, a complete

suit protecting against

chemicals may be necessary.

[4]

Respiratory Respirator (as needed) Conditions for Use: Use a

respirator when working in

poorly ventilated areas or

when there is a potential for

inhalation of vapors or

aerosols.[3][7] Type: The

specific type of respirator and

cartridge should be selected
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based on the concentration

and nature of the airborne

substance.

Feet
Closed-toe, chemical-resistant

shoes

Requirement: Standard

laboratory practice dictates

wearing closed-toe shoes. For

handling hazardous chemicals,

these shoes should also be

chemical-resistant.[3][8]

Operational and Disposal Plans
Handling Procedures

Ventilation: Always handle Oleamine oxide in a well-ventilated area, preferably within a

chemical fume hood.[7]

Avoid Contact: Take all necessary precautions to avoid contact with skin, eyes, and clothing.

Do not breathe mists or vapors.[2]

Hygiene: Do not eat, drink, or smoke in the handling area.[2] Wash hands thoroughly after

handling the substance.[9]

Storage: Store in a cool, dry, and well-ventilated place.[7] Keep the container tightly closed.

[7]

Disposal Plan
All waste materials containing Oleamine oxide must be treated as hazardous waste and

disposed of according to federal, state, and local regulations.[10]

Waste Collection: Collect all Oleamine oxide waste, including contaminated disposables

(e.g., gloves, paper towels), in a designated, properly labeled, and sealed hazardous waste

container.

Container Labeling: The waste container must be clearly labeled with "Hazardous Waste"

and the chemical name "Oleamine oxide."
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Non-recyclable Solutions: Offer surplus and non-recyclable solutions to a licensed disposal

company.[4]

Contaminated Packaging: Dispose of contaminated packaging as unused product.[4] Do not

mix with other waste.

Emergency Procedures
Spills
In the event of a spill, prioritize personal safety and environmental protection.
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Oleamine Oxide Spill Occurs

Assess the Spill
(Size and Immediate Danger)

Small, Controllable Spill?

Evacuate the Area
Alert Others

No

Contain the Spill
(Use absorbent material)

Yes

Call Emergency Services
(e.g., 911 or Internal Emergency Number)

Report the Incident

Clean Up Spill
(Wear appropriate PPE)

Dispose of Waste
(As hazardous waste)

Decontaminate the Area
and Equipment

Click to download full resolution via product page

Caption: Workflow for responding to an Oleamine oxide spill.
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Spill Response Steps:

Evacuate: If the spill is large, uncontrolled, or in a common area, evacuate the immediate

area.[11]

Alert: Inform colleagues and your supervisor.

Containment (for small, manageable spills): If you are trained and it is safe to do so, contain

the spill using an inert absorbent material (e.g., sand, earth).[7] Do not let the product enter

drains.[2]

Cleanup: Wearing the appropriate PPE, carefully collect the absorbed material and place it

into a suitable container for disposal.[7]

Decontamination: Clean the affected area thoroughly.

Emergency Contact: For large or dangerous spills, or if you are unsure how to proceed, call

emergency services immediately.[11]

First Aid Measures
Immediate first aid is crucial in case of exposure.
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Exposure Route First Aid Procedure

Skin Contact

Immediately take off all contaminated clothing.

Rinse skin with plenty of water/shower.[2] Call a

physician immediately.[2]

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing.[2] Immediately call an

ophthalmologist.[2]

Ingestion

Do NOT induce vomiting.[2] Call a physician

immediately.[2] If the victim is conscious, have

them drink water (two glasses at most).[2]

Inhalation

Move the person to fresh air.[2] Call a physician.

[2] If breathing is difficult or has stopped,

provide artificial respiration.[7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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